Cas no 1007578-86-0 (3-chloro-4-hydroxyBenzamide)

• Product Name: 3-chloro-4-hydroxyBenzamide
• CAS No: 1007578-86-0
• MF: C₇H₆ClNO₂
• MW: 171.581040859222
• MDL: MFCD11130855
• CID: 2113585
• PubChem ID: 22932347
• Update Time: 2025-05-19

3-chloro-4-hydroxyBenzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-hydroxyBenzamide
• DTXSID20629015
• ZGWONVASQBZHTN-UHFFFAOYSA-N
• EN300-206411
• AKOS000207075
• MFCD11130855
• DA-23797
• BENZAMIDE, 3-CHLORO-4-HYDROXY-
• F73752
• SCHEMBL1786932
• Z68591301
• 1007578-86-0
• MB09407
• HQB57886

• MDL： MFCD11130855
• Inchi： 1S/C7H6ClNO2/c8-5-3-4(7(9)11)1-2-6(5)10/h1-3,10H,(H2,9,11)
• InChI Key： ZGWONVASQBZHTN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C(N)=O)=C1)O

Computed Properties

• Exact Mass: 171.008706g/mol
• Monoisotopic Mass: 171.008706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 171.58g/mol
• XLogP3: 1.3
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-chloro-4-hydroxyBenzamide

Professional Introduction to 3-chloro-4-hydroxyBenzamide (CAS No. 1007578-86-0)

3-chloro-4-hydroxyBenzamide, identified by its CAS number 1007578-86-0, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to the benzamide class, characterized by its amide functional group attached to a benzene ring. The presence of both chloro and hydroxy substituents on the benzene ring imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The structural features of 3-chloro-4-hydroxyBenzamide contribute to its reactivity and potential applications. The chloro group enhances electrophilicity, making it susceptible to nucleophilic substitution reactions, while the hydroxy group introduces polarity and hydrogen bonding capabilities. These properties are particularly useful in designing molecules with specific biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of benzamide derivatives. Studies have indicated that compounds with similar structural motifs exhibit a range of biological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The 3-chloro-4-hydroxyBenzamide molecule has been investigated for its possible role in modulating enzymatic pathways relevant to these therapeutic areas.

One of the most compelling aspects of 3-chloro-4-hydroxyBenzamide is its utility as a building block in medicinal chemistry. Researchers have leveraged its scaffold to develop novel analogs with enhanced efficacy and reduced toxicity. For instance, modifications at the amide bond or the aromatic ring have led to compounds with improved pharmacokinetic profiles. This underscores the importance of CAS No. 1007578-86-0 as a key intermediate in drug discovery pipelines.

The synthesis of 3-chloro-4-hydroxyBenzamide typically involves multi-step organic reactions, starting from commercially available precursors such as chlorobenzene and salicylaldehyde. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methodologies highlight the compound's significance in synthetic organic chemistry.

Evidence from preclinical studies suggests that derivatives of benzamides can interact with various biological targets, including proteases and transcription factors. The hydroxy group in 3-chloro-4-hydroxyBenzamide plays a crucial role in facilitating these interactions by participating in hydrogen bonding networks within protein binding pockets. This has prompted investigations into its potential as a scaffold for targeted drug design.

The chemical stability of 3-chloro-4-hydroxyBenzamide under different conditions is another area of interest. Studies have examined its behavior in solution-phase reactions, solid-state transformations, and under various storage conditions. Understanding these stability profiles is essential for optimizing its use in pharmaceutical formulations and ensuring long-term viability.

In conclusion, 3-chloro-4-hydroxyBenzamide (CAS No. 1007578-86-0) represents a versatile and promising compound in chemical biology and drug development. Its unique structural features enable diverse applications, from synthetic chemistry to medicinal chemistry research. As ongoing studies continue to uncover new insights into its pharmacological properties, this compound is poised to play an increasingly important role in the discovery and development of novel therapeutic agents.